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Compound of Interest |

Tetraethylammonium fluoride
Compound Name:

trinydrate
CAS No.: 63123-00-2; 665-46-3
Cat. No.: B2383405

Get Quote

An In-Depth Technical Guide to Tetraethylammonium Fluoride (TEAF) Hydrate (CAS 98330-04-
2) for Research and Development

Introduction

Tetraethylammonium fluoride (TEAF) hydrate is a quaternary ammonium salt that has emerged
as a important and versatile reagent in modern chemical synthesis. Comprising a
tetraethylammonium cation and a fluoride anion, its hydrated form (CAS 98330-04-2) is
particularly noted for its utility as a readily handled, soluble source of fluoride ions. For
researchers, scientists, and drug development professionals, TEAF hydrate offers significant
advantages over other fluoride sources, serving as a powerful deprotection agent, a phase
transfer catalyst, and a key component in fluorination reactions.[1][2]

The efficacy of this reagent, however, is matched by its potential hazards. Its hygroscopic
nature and reactivity necessitate a thorough understanding of its safety profile and handling
requirements. This guide provides a comprehensive technical overview of TEAF hydrate,
moving from its fundamental properties and critical safety data to detailed protocols for its use
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and its key applications in the synthesis of molecules relevant to pharmaceutical and materials
science. The objective is to equip the scientific professional with the knowledge to not only
leverage the synthetic power of TEAF hydrate but to do so with the highest standards of
laboratory safety.

Chemical and Physical Properties

The structure of TEAF hydrate—an ionic salt composed of a bulky, lipophilic cation, a small,
highly reactive anion, and associated water molecules—is central to its chemical behavior. This
arrangement makes it soluble in polar solvents like water and alcohols while also enabling its
function as a phase transfer catalyst.[1][3] The compound is hygroscopic, meaning it readily
absorbs moisture from the atmosphere, which requires specific storage conditions to maintain
its integrity.[2][4][5]

Property Data Reference
CAS Number 98330-04-2 [1][6]
Molecular Formula CsH20NF-xH20 [1]
_ 149.25 g/mol (anhydrous
Molecular Weight ) [1]
basis)

White to off-white or pale
Appearance _ ) [1][4](5]
yellow crystalline solid/powder

Solubility Soluble in water [2][4][5]
Melting Point 355 °C [1]
Key Characteristics Hygroscopic, Air sensitive [2]

Hazard Identification and Safety Profile

TEAF hydrate is classified as a hazardous substance. It is harmful if swallowed, inhaled, or if it
comes into contact with the skin. It is a known irritant to the skin, eyes, and respiratory system.
[4][7] A thorough understanding of its hazard profile is the first step in ensuring safe laboratory
use.
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GHS Hazard Identification

Pictogram

Signal Word Warning
H302: Harmful if swallowed.[7] H312: Harmful in
contact with skin.[7] H315: Causes skin

Hazard Statements irritation.[7] H319: Causes serious eye irritation.

[7]1 H332: Harmful if inhaled.[7] H335: May

cause respiratory irritation.[7]

Prevention: P261, P264, P270, P271, P280[7]
Response: P301+P317, P302+P352,
P304+P340, P305+P351+P338[7] Storage:
P403+P233, P405[7] Disposal: P501[7]

Precautionary Statements

Toxicological Profile

The primary toxicological concern with TEAF hydrate stems from the fluoride ion and the
overall irritating nature of the compound. While comprehensive toxicological data has not been
fully investigated, the available safety data sheets consistently warn of irritation to all routes of
exposure (eyes, skin, respiratory tract) and classify the substance as harmful.[8] The lack of
exhaustive data underscores the need for stringent adherence to personal protective
equipment (PPE) and engineering controls.

Emergency Response Workflow

In the event of an accidental exposure, a rapid and correct response is critical. The following
workflow outlines the immediate first-aid measures required for different exposure routes.
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Accidental Exposure to TEAF Hydrate ‘

(G M w @
T T T
Immediate First-Aid Response
- Rin: sl or at
. . Re

it and easy to do.‘

1. Rinse mouth. Give 2-4 cupfuls of milk or water.
2. Do NOT induce vomiting.
3. Never give anything by mouth to an unconscious person.

, if present ai
sing and get immediate medical aid. 4. Get immediate medical aid.
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Caption: Emergency first-aid response workflow for TEAF hydrate exposure.

Fire and Explosion Hazards

TEAF hydrate is not classified as a flammable solid, but it will burn. In a fire, hazardous
decomposition products can be released, including toxic nitrogen oxides (NOx), carbon
monoxide (CO), carbon dioxide (COz2), and highly corrosive gaseous hydrogen fluoride (HF).[6]
[9] Firefighters must wear a self-contained breathing apparatus (SCBA) and full protective gear.
[6] For extinguishing, dry chemical, carbon dioxide, or alcohol-resistant foam are
recommended.[7]

Safe Handling, Storage, and Disposal Protocols

The causality behind safe handling protocols for TEAF hydrate is dictated by its dual nature: it
is both a hazardous irritant and a hygroscopic solid. Protocols must therefore prevent both
personnel exposure and compound degradation.

Laboratory Handling Protocol

Handling should always occur within a certified chemical fume hood to manage potential dust
and aerosols.
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o Engineering Controls: Work in a well-ventilated area, preferably a chemical fume hood.[8][10]
Ensure an eyewash station and safety shower are readily accessible.

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles as described by OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166.[8]

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat.[8]

o Respiratory Protection: If working outside a fume hood or if dust is generated, use a
NIOSH/MSHA-approved respirator.[8]

e Handling Practices:

[e]

Weigh the required amount of TEAF hydrate promptly and recap the container
immediately to minimize air exposure.

[¢]

Use non-sparking tools and avoid actions that generate dust.[7]

[e]

Wash hands thoroughly after handling, even if gloves were worn.[8][10]

o

Do not eat, drink, or smoke in the handling area.[7][10]

Handling Workflow Post-Handling

Preparation
Don PPE:
Goggles Venfy Fume Hood Transfer Reagent Weigh Solid Tightly Reseal Add to Reaction Clean Spatula Dispose of Waste Wash Hands
Gloves Operatlon Bottle to Hood (Minimize Dust) Container Mixture and Weigh Boat (Gloves, etc.) Thoroughly

- Lab Coat

Click to download full resolution via product page

Caption: Standard workflow for handling hazardous and hygroscopic reagents.

Storage and Incompatibility
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Proper storage is crucial for maintaining the reagent's efficacy and safety.

« Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.[7][8]
Storing under an inert gas atmosphere is also recommended. The hygroscopic nature means
that exposure to moist air will lead to clumping and potential degradation of the material.

e Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[2][9]

Accidental Release and Disposal

o Spill Cleanup: For a dry spill, carefully sweep or vacuum the material and place it into a
suitable, labeled disposal container. Avoid generating dust.[8][10] For a wet spill, absorb with
an inert material and place in a chemical waste container. Prevent spillage from entering
drains.[10]

» Disposal: Dispose of waste contents and containers in accordance with all applicable local,
state, and federal regulations at an approved waste disposal plant.[7][11]

Applications in Research and Drug Development

TEAF hydrate's value in a research setting, particularly in drug discovery, lies in its role as a
versatile and manageable source of "naked" fluoride. The tetraethylammonium cation
effectively shields the fluoride anion, enhancing its nucleophilicity and basicity compared to
inorganic fluoride salts like KF or CsFk.[12]

Fluorination and Deprotection Reagent

The high affinity of the fluoride ion for silicon is the basis for one of its most common
applications: the cleavage of silyl ethers, which are frequently used as protecting groups for
alcohols in complex molecule synthesis.

e Mechanism: The fluoride ion attacks the silicon atom of the silyl ether (e.g., a TBDMS ether),
forming a strong Si-F bond and liberating the free alcohol. This reaction is typically fast,
clean, and high-yielding.

o Application in Drug Development: In the multi-step synthesis of an active pharmaceutical
ingredient (API), protecting groups are used to mask reactive functional groups. The
selective removal of these groups at a late stage is a critical step. TEAF hydrate provides a
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mild and effective method for this deprotection, making it a valuable tool for medicinal
chemists.

Protected Alcohol TEAF Hydrate Solvent
(R-O-SiR'3) (Et4N+ F-) (e.g., THF)

Deprotection Reaction

Deprotected Alcohol Silyl Fluoride Waste
(R-OH) (F-SIR'3)

Aqueous Workup
& Purification

Pure Alcohol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [TEAF trihydrate CAS 98330-04-2 safety data sheet].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2383405/docs#teaf-trinydrate-cas-98330-04-2-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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